ethyl 2-(4,6-dioxo-3-phenyl-2-(o-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5-dimethylthiophene-3-carboxylate

• IUPAC Name: ethyl 4,5-dimethyl-2-[2-(2-methylphenyl)-4,6-dioxo-3-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazol-5-yl]thiophene-3-carboxylate
• InChI: InChI=1S/C27H26N2O5S/c1-5-33-27(32)20-16(3)17(4)35-26(20)28-24(30)21-22(18-12-7-6-8-13-18)29(34-23(21)25(28)31)19-14-10-9-11-15(19)2/h6-14,21-23H,5H2,1-4H3
• InChI Key: QKGHOTIOQYKHCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)N2C(=O)C3C(N(OC3C2=O)C4=CC=CC=C4C)C5=CC=CC=C5
• Molecular Formula: C27H26N2O5S
• Molecular Weight: 490.6 g/mol

Description

Ethyl 2-(4,6-dioxo-3-phenyl-2-(o-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5-dimethylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C27H26N2O5S and its molecular weight is 490.57. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Applications

• Diastereoselective Synthesis : Research demonstrates the diastereoselective 1,3-dipolar cycloaddition of nitrones to 1H-pyrrole-2,3-diones, leading to the synthesis of substituted pyrrolo[3,2-d]isoxazoles. Such synthetic strategies could be pivotal for generating structurally complex compounds with potential applications in material science and drug discovery (Moroz et al., 2018).

• Phosphine-Catalyzed Annulation : The utilization of ethyl 2-methyl-2,3-butadienoate in phosphine-catalyzed [4 + 2] annulation reactions for synthesizing highly functionalized tetrahydropyridines showcases a versatile approach to constructing nitrogen-containing heterocycles, which are core structures in many pharmaceutical agents (Zhu et al., 2003).

• Anticancer Activity : A study utilizing ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate as a precursor for synthesizing novel heterocycles demonstrated significant anticancer activity against the colon HCT-116 human cancer cell line. This highlights the potential for designing new therapeutic agents from similar ethyl-substituted compounds (Abdel-Motaal et al., 2020).

• Molecular Interactions and Reactivity : Detailed studies on the molecular interactions, spectroscopic analysis, and chemical reactivity of related compounds, such as ethyl 3,5-dimethyl-4-[3-(2-nitro-phenyl)-acryloyl]-1H-pyrrole-2-carboxylate, provide valuable insights into their electronic structure and potential applications in developing novel organic materials with specific electronic or optical properties (Singh et al., 2013).